Cas no 1423020-45-4 ((1R)-cyclohexane-1,2-dicarboxylic acid)

• Product Name: (1R)-cyclohexane-1,2-dicarboxylic acid
• CAS No: 1423020-45-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 5150555
• PubChem ID: 69203236
• Update Time: 2026-03-03

(1R)-cyclohexane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, (1R)-
• (1R)-cyclohexane-1,2-dicarboxylic acid

• Inchi： 1S/C8H12O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6?/m1/s1
• InChI Key： QSAWQNUELGIYBC-LWOQYNTDSA-N
• SMILES： [C@@H]1(C(O)=O)CCCCC1C(O)=O

Additional information on (1R)-cyclohexane-1,2-dicarboxylic acid

Comprehensive Guide to (1R)-Cyclohexane-1,2-dicarboxylic Acid (CAS No. 1423020-45-4): Properties, Applications, and Market Insights

(1R)-Cyclohexane-1,2-dicarboxylic acid (CAS No. 1423020-45-4) is a chiral dicarboxylic acid derivative with significant importance in pharmaceutical and specialty chemical industries. This optically active compound, characterized by its cyclohexane backbone and two carboxyl groups at the 1 and 2 positions, has garnered attention for its unique stereochemistry and versatile applications. Researchers and manufacturers are increasingly interested in chiral building blocks like this compound due to their critical role in asymmetric synthesis and drug development.

The molecular structure of (1R)-cyclohexane-1,2-dicarboxylic acid features a six-membered ring with specific spatial orientation of functional groups, making it valuable for creating enantiomerically pure compounds. Its CAS number 1423020-45-4 serves as a unique identifier in chemical databases and regulatory documents. Current trends in green chemistry and sustainable synthesis have boosted demand for such precisely engineered intermediates that can reduce waste in pharmaceutical production processes.

In pharmaceutical applications, (1R)-1,2-cyclohexanedicarboxylic acid serves as a key intermediate for active pharmaceutical ingredients (APIs). Its chiral nature makes it particularly valuable for developing stereoselective drugs, where the spatial arrangement of molecules directly impacts therapeutic efficacy. The compound's stability under various conditions and predictable reactivity pattern contribute to its popularity among medicinal chemists exploring new drug candidates with improved safety profiles.

The material science field has found innovative uses for CAS 1423020-45-4 in developing advanced polymers with specific optical properties. When incorporated into polymer chains, this chiral diacid can impart unique characteristics to materials used in optical devices and specialty coatings. Recent studies highlight its potential in creating liquid crystal materials with tunable properties for display technologies and photonic applications.

Analytical characterization of (1R)-cyclohexane-1,2-dicarboxylic acid typically involves techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry to verify its enantiomeric purity and structural integrity. Quality control parameters for pharmaceutical-grade 1423020-45-4 include strict limits on residual solvents and byproducts, reflecting the compound's importance in sensitive applications. Modern quality-by-design approaches in chemical manufacturing emphasize the need for such rigorous specifications.

Synthetic routes to (1R)-1,2-cyclohexanedicarboxylic acid often start from readily available precursors through asymmetric synthesis or chiral resolution methods. Recent advances in biocatalysis have shown promise for more sustainable production of this compound, aligning with industry trends toward environmentally friendly synthesis. Process chemists continue to optimize yields and purity while reducing the environmental footprint of manufacturing this valuable intermediate.

The global market for chiral compounds like 1423020-45-4 has shown steady growth, driven by expanding pharmaceutical R&D and increasing demand for enantiomerically pure materials. Regional production hubs have emerged to serve specific market needs, with supply chain considerations becoming increasingly important in the post-pandemic economy. Industry analysts project continued expansion in this sector as precision medicine approaches gain traction worldwide.

Regulatory aspects of (1R)-cyclohexane-1,2-dicarboxylic acid production and handling follow standard chemical safety protocols, with particular attention to good manufacturing practices (GMP) when destined for pharmaceutical use. Proper documentation of the CAS 1423020-45-4 material's origin, processing history, and analytical data is essential for end-users in regulated industries. These quality assurance measures support the compound's reliable performance in critical applications.

Future research directions for (1R)-1,2-cyclohexanedicarboxylic acid include exploring its potential in novel drug delivery systems and as a template for catalyst design. The compound's structural features make it an interesting candidate for developing molecular recognition systems and supramolecular architectures. As synthetic methodologies advance, we may see broader applications of this chiral building block in emerging technologies.

For researchers and procurement specialists seeking high-purity 1423020-45-4, understanding the compound's technical specifications and handling requirements is essential. Reputable suppliers provide detailed certificates of analysis and material safety data sheets to ensure proper use of this valuable chemical intermediate. The growing importance of chiral purity in various industries continues to drive innovation in the production and application of compounds like (1R)-cyclohexane-1,2-dicarboxylic acid.